Cas no 4406-76-2 (1,3,2-Dioxaborepane,2-phenyl-)
1,3,2-Dioxaborepane,2-phenyl- structure
Product Name:1,3,2-Dioxaborepane,2-phenyl-
CAS No:4406-76-2
MF:C10H13BO2
MW:176.020023107529
CID:332382
PubChem ID:241142
Update Time:2025-04-19
1,3,2-Dioxaborepane,2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaborepane,2-phenyl-
- 2-phenyl-1,3,2-dioxaborepane
- 2-Phenyl-[1,3,2]dioxaborepan
- 2-phenyl-[1,3,2]dioxaborepane
- AC1L66PK
- AC1Q6ZAL
- AG-F-55168
- AR-1E4804
- Butan-1.4-diol-phenylboranat
- CTK4I7968
- NSC48275
- Phenylborsaeure-butylen-(1.4)-ester>
- NSC-48275
- DTXSID20286925
- 4406-76-2
-
- Inchi: 1S/C10H13BO2/c1-2-6-10(7-3-1)11-12-8-4-5-9-13-11/h1-3,6-7H,4-5,8-9H2
- InChI Key: VRVRPDBGTWBSMA-UHFFFAOYSA-N
- SMILES: O1B(C2C=CC=CC=2)OCCCC1
Computed Properties
- Exact Mass: 175.10449
- Monoisotopic Mass: 176.1008598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1,3,2-Dioxaborepane,2-phenyl- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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